molecular formula C12H8O4 B8284207 4,5-Dihydrobenzo[b]furo[3,4-d]oxepine-1,3-dione

4,5-Dihydrobenzo[b]furo[3,4-d]oxepine-1,3-dione

Cat. No.: B8284207
M. Wt: 216.19 g/mol
InChI Key: GUHDWFDSRPYWNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Dihydrobenzo[b]furo[3,4-d]oxepine-1,3-dione is a useful research compound. Its molecular formula is C12H8O4 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H8O4

Molecular Weight

216.19 g/mol

IUPAC Name

4,5-dihydrofuro[3,4-d][1]benzoxepine-1,3-dione

InChI

InChI=1S/C12H8O4/c13-11-8-5-6-15-9-4-2-1-3-7(9)10(8)12(14)16-11/h1-4H,5-6H2

InChI Key

GUHDWFDSRPYWNN-UHFFFAOYSA-N

Canonical SMILES

C1COC2=CC=CC=C2C3=C1C(=O)OC3=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To potassium tert-butoxide (1.35 g, 12 mmol) in tetrahydrofuran (30 mL) was added diethyl oxalate (2.2 g, 15 mmol) and ethyl 4-phenoxybutanoate (2.08 g, 10 mmol) in tetrahydrofuran (30 mL) at 0° C. dropwise. The mixture was allowed to stir overnight, concentrated, quenched with 1 N HCl(aq), extracted with ethyl acetate, and concentrated. A fraction of this material (308 mg, 1 mmol) was added to concentrated H2SO4 at 0° C. The mixture was stirred for 1.5 hours and was poured onto ice chips. The precipitate was collected to afford the title compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 8.44 (dd, J=1.5, 8.1 Hz, 1H), 7.48 (t, J=8.1 Hz, 1H), 7.25 (t, J=7.8 Hz, 1H), 7.14 (d, J=8.4 Hz, 1H), 4.28 (t, J=5.1 Hz, 2H), and 3.02 (t, J=5.1 Hz, 2H).
Quantity
1.35 g
Type
reactant
Reaction Step One
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
2.08 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
[Compound]
Name
material
Quantity
308 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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